Ferric sodium pyrophosphate

Specification

• CAS No.: 10045-87-1
• Molecular Formula: FeNaO7P2
• Molecular Weight: 252.78 g/mol
• IUPAC Name: sodium;iron(3+);phosphonato phosphate
• Standard InChI: InChI=1S/Fe.Na.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q+3;+1;/p-4
• Standard InChI Key: XWQGIDJIEPIQBD-UHFFFAOYSA-J
• SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Fe+3]
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Fe+3]
• Colorform: White powde

Introduction

Chemical Identity and Structure

Ferric sodium pyrophosphate is an iron-based compound with distinct chemical characteristics that determine its functionality in various applications.

Molecular Composition

Ferric sodium pyrophosphate has the molecular formula FeNaO7P2, consisting of iron (Fe), sodium (Na), oxygen (O), and phosphorus (P) atoms. The compound has a molecular weight of approximately 252.78 g/mol, as confirmed by multiple chemical databases. It's registered with CAS number 10045-87-1, which provides its unique chemical identifier in regulatory and scientific contexts.

Structural Properties

The compound features a complex structure where iron exists in the ferric (Fe³⁺) oxidation state. The chemical structure includes a pyrophosphate group (P₂O₇⁴⁻) coordinated with iron and sodium ions. The SMILES notation representation is [Na+].[Fe+3].[O-]P([O-])(=O)OP([O-])([O-])=O, which illustrates the arrangement of atoms and bonds in the molecule. The compound is classified as achiral, meaning it lacks stereochemistry and has no defined stereocenters.

Structural Property	Characteristic
Stereochemistry	ACHIRAL
Defined Stereocenters	0 / 0
E/Z Centers	0
Optical Activity	NONE
Charge	0

Physical Characteristics

Ferric sodium pyrophosphate typically appears as soluble crystals, allowing for its versatility in various formulations. Its high water solubility is particularly valuable for both food and pharmaceutical applications, enabling efficient absorption by the body. This property makes it an effective iron source for biological systems.

Related Iron Compounds

Ferric sodium pyrophosphate belongs to a family of iron compounds with similar applications but distinct properties.

Nomenclature and Related Compounds

The compound is known by several synonyms including sodium ferric pyrophosphate and iron sodium diphosphate. It's important to distinguish ferric sodium pyrophosphate from related compounds such as ferric pyrophosphate (Fe₄(P₂O₇)₃ · xH₂O) and ferric pyrophosphate citrate (Triferic), which have different molecular compositions and somewhat different applications.

Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Ferric Sodium Pyrophosphate	FeNaO7P2	252.78	10045-87-1
Ferric Pyrophosphate	Fe₄(P₂O₇)₃ · xH₂O	745.22	10058-44-3
Ferric Pyrophosphate Citrate (Triferic)	C₆H₁₃Fe₂NaO₁₄P₂	505.78	1332-96-3

Industrial and Clinical Applications

Ferric sodium pyrophosphate has gained significant attention across multiple industries due to its unique properties and versatility.

Food Industry Applications

In the food sector, ferric sodium pyrophosphate serves as an important nutrient enhancer and iron fortification agent. It is commonly incorporated into processed foods including cereals, bread, and pasta to enhance their nutritional profile, particularly their iron content. The compound's high water solubility facilitates easier absorption by the body, making it an excellent source of iron for supporting red blood cell production and oxygen transport throughout the body.

Pharmaceutical Applications

Ferric sodium pyrophosphate and related iron compounds play crucial roles in pharmaceutical formulations, particularly as components in iron supplements. These supplements are commonly prescribed to address iron-deficiency anemia, a condition characterized by insufficient iron levels for adequate red blood cell production. The pharmaceutical preparations containing this compound are available in various forms including tablets, capsules, and syrups, providing flexibility in administration methods.

Agricultural Uses

In agricultural applications, ferric sodium pyrophosphate and similar iron compounds function as soil nutrients, particularly in addressing iron deficiency in agricultural soils. The application of these compounds supports robust plant growth by supplying essential iron to the soil, thereby contributing to improved plant health and increased crop yields.

Bioavailability and Absorption

The efficacy of ferric sodium pyrophosphate in biological systems depends significantly on its absorption and metabolism characteristics.

Gastrointestinal Absorption

Research on iron pyrophosphate compounds has demonstrated varying degrees of gastrointestinal absorption. Studies have shown that specialized formulations of ferric pyrophosphate can demonstrate improved resistance to gastric digestion compared to standard ferric pyrophosphate salt. This enhanced gastroresistance contributes to higher intestinal absorption rates, making certain formulations potentially more effective at delivering iron to the body.

Cellular Uptake Mechanisms

In studies using Caco-2 cell monolayers (a model of intestinal epithelial cells), specialized formulations of ferric pyrophosphate have demonstrated improved handling by intestinal epithelial cells compared to standard formulations. This enhanced cellular uptake suggests more efficient iron utilization at the cellular level, which is crucial for effective iron supplementation strategies.

Pharmacokinetic Properties

Understanding the pharmacokinetic behavior of ferric compounds provides insight into their clinical applications and efficacy.

Metabolism and Distribution

Research on ferric pyrophosphate citrate, a related compound, has shown that when administered intravenously, it is rapidly bound to transferrin (the iron transport protein in blood) and cleared from circulation. This binding to transferrin is a crucial step in iron metabolism, as it allows for the safe transport of iron to tissues where it is needed.

Recent Research Developments

Scientific investigations continue to expand our understanding of ferric sodium pyrophosphate and related compounds.

Absorption Enhancement Strategies

Recent research has focused on developing improved formulations of iron compounds to enhance their absorption and bioavailability. Studies comparing different forms of ferric pyrophosphate have demonstrated that specialized granular formulations can show improved resistance to gastric digestion and higher intestinal absorption compared to standard ferric pyrophosphate salt. These findings suggest potential avenues for developing more effective iron supplementation strategies.

Clinical Research Findings

Clinical studies involving related ferric compounds have provided valuable insights into their pharmacokinetic properties and safety profiles. Research has shown that certain formulations are rapidly bound to transferrin and cleared from circulation without increasing serum hepcidin levels or biomarkers of oxidative stress or inflammation. These findings support the continued investigation of ferric compounds for various clinical applications.